Cas no 895360-72-2 (1-(5,7-Dimethyl-2-phenyl1,2,4triazolo-1,5-apyrimidin-6-yl)ethanone)

• Product Name: 1-(5,7-Dimethyl-2-phenyl1,2,4triazolo-1,5-apyrimidin-6-yl)ethanone
• CAS No: 895360-72-2
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• MDL: MFCD07642611
• CID: 3101787
• PubChem ID: 7710260
• Update Time: 2025-04-21

1-(5,7-Dimethyl-2-phenyl1,2,4triazolo-1,5-apyrimidin-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5,7-Dimethyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• 1-(5,7-Dimethyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethan-1-one
• STK250724
• CS-0316953
• ethanone, 1-(5,7-dimethyl-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-
• HMS1810C07
• ALBB-021760
• 1-(5,7-dimethyl-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• LS-06627
• H33211
• CHEMBL1443023
• MFCD07642611
• 1-{5,7-dimethyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethan-1-one
• 1-(5,7-Dimethyl-2-phenyl[1,2,4]triazolo-[1,5-a]pyrimidin-6-yl)ethanone
• 895360-72-2
• AKOS002306859
• NCGC00164890-01
• 1-(5,7-Dimethyl-2-phenyl1,2,4triazolo-1,5-apyrimidin-6-yl)ethanone

• MDL： MFCD07642611
• Inchi： 1S/C15H14N4O/c1-9-13(11(3)20)10(2)19-15(16-9)17-14(18-19)12-7-5-4-6-8-12/h4-8H,1-3H3
• InChI Key： UPEKCMOXLJFJHO-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=NC2=NC(C3C=CC=CC=3)=NN2C=1C

Computed Properties

• Exact Mass: 266.11676108Da
• Monoisotopic Mass: 266.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.2Ų